Cas no 2096992-04-8 (tert-butyl N-(3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate)

tert-butyl N-(3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate structure
2096992-04-8 structure
Product Name:tert-butyl N-(3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate
CAS No:2096992-04-8
MF:C13H24N2O2
MW:240.341863632202
CID:5711213
PubChem ID:126961397
Update Time:2026-03-11

tert-butyl N-(3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • TERT-BUTYL N-{3-METHYL-8-AZABICYCLO[3.2.1]OCTAN-3-YLCARBAMATE
    • SCHEMBL23208962
    • t-Butyl N-{3-methyl-8-azabicyclo[3.2.1]octan-3-yl}carbamate
    • tert-Butyl n-(3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate
    • tert-butyl N-{3-methyl-8-azabicyclo[3.2.1]octan-3-yl}carbamate
    • 2096992-04-8
    • tert-butyl (3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate
    • tert-Butyl N-[exo-3-methyl-8-azabicyclo[3.2.1]octan-3-yl]carbamate
    • 3-(Boc-amino)-3-methyl-8-azabicyclo[3.2.1]octane
    • CS-W000039
    • MFCD30728460
    • P21147
    • tert-butyl N-(3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate
    • Inchi: 1S/C13H24N2O2/c1-12(2,3)17-11(16)15-13(4)7-9-5-6-10(8-13)14-9/h9-10,14H,5-8H2,1-4H3,(H,15,16)
    • InChI Key: HARRTJTXPGGUIH-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1(C)CC2CCC(C1)N2)=O

Computed Properties

  • Exact Mass: 240.183778013g/mol
  • Monoisotopic Mass: 240.183778013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 50.4Ų

tert-butyl N-(3-methyl-8-azabicyclo[3.2.1]octan-3-yl)carbamate Pricemore >>

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eNovation Chemicals LLC
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tert-butyl N-{3-methyl-8-azabicyclo[3.2.1]octan-3-yl}carbamate
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Chemenu
CM761901-250mg
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Chemenu
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